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Understanding Akt Inhibitor VIII

Akt inhibitor VIII is a potent and selective allosteric inhibitor of the Akt kinases, which are key nodes in the

PI3K/AKT signaling pathway. The table below summarizes its core biochemical profile.

Property Description

Synonyms AKTi-1/2 [1]

Mechanism of Action Cell-permeable, allosteric, reversible serine/threonine kinase inhibitor [1]

Primary Targets Akt1, Akt2, Akt3 [1]

IC₅₀ (Enzymatic Activity) Akt1: 58 nM; Akt2: 210 nM; Akt3: 2119 nM [1]

Clinical Grade Status Research use only; not a clinical-grade compound [1] [2]

Enhancing CAR T-Cell Therapy: A Key Application

Akt inhibitor VIII is primarily used in research to improve the quality and function of T-cells for adoptive

cell therapies, such as Chimeric Antigen Receptor (CAR) T-cell therapy.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s517762?utm_src=pdf-body
https://www.smolecule.com/products/s517762?utm_src=pdf-interest
https://www.smolecule.com/products/s517762?utm_src=pdf-body
https://www.smolecule.com/products/s517762?utm_src=pdf-body
https://www.medchemexpress.com/AKT-inhibitor-VIII.html?srsltid=AfmBOoom46XjDnGeuq2Tpr6xt4xkHyPcKaPLvXhzQfnGbt59OZxrf8ns
https://www.medchemexpress.com/AKT-inhibitor-VIII.html?srsltid=AfmBOoom46XjDnGeuq2Tpr6xt4xkHyPcKaPLvXhzQfnGbt59OZxrf8ns
https://www.medchemexpress.com/AKT-inhibitor-VIII.html?srsltid=AfmBOoom46XjDnGeuq2Tpr6xt4xkHyPcKaPLvXhzQfnGbt59OZxrf8ns
https://www.medchemexpress.com/AKT-inhibitor-VIII.html?srsltid=AfmBOoom46XjDnGeuq2Tpr6xt4xkHyPcKaPLvXhzQfnGbt59OZxrf8ns
https://www.medchemexpress.com/AKT-inhibitor-VIII.html?srsltid=AfmBOoom46XjDnGeuq2Tpr6xt4xkHyPcKaPLvXhzQfnGbt59OZxrf8ns
https://www.sciencedirect.com/science/article/pii/S2329050125000166
https://www.smolecule.com/products/s517762?utm_src=pdf-body
https://www.smolecule.com/products/s517762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


When T-cells are activated and expanded in the lab (a process called "manufacturing"), they naturally

differentiate into effector cells, which can lose their long-term persistence. Akt inhibitor VIII is used to

"uncouple" expansion from differentiation, generating T-cells with a more youthful, stem cell-like memory

(Tscm/Tcm) phenotype. These cells are associated with better engraftment, expansion, and long-term anti-

tumor activity in vivo [3] [4].

Experimental Protocol for CAR T-Cell Manufacturing

This protocol is adapted from studies that enhanced AUTO1 CD19-targeting CAR T-cells [3] [4].

T-Cell Isolation and Activation: Isolate CD4+/CD8+ T-cells from a leukocyte source (e.g., healthy

donor leukocyte cones or patient apheresis) using a standard Ficoll density gradient centrifugation
and magnetic bead-based isolation kits [3].

Inhibitor Addition: Resuspend Akt inhibitor VIII in DMSO to create a stock solution. Add the
inhibitor to the culture medium at a concentration of 1–5 µM at the time of T-cell activation [3].

Culture and Transduction: Activate T-cells using TransAct reagent and transduce with a lentiviral
vector to introduce the CAR construct. Culture cells in TexMACS medium supplemented with 3%

human serum and cytokines (IL-7 and IL-15) [3].
Maintenance: Maintain the inhibitor in the culture medium throughout the manufacturing period (e.g.,

8 days), with media changes every 48 hours [3].
Analysis: The resulting CAR T-cell product can be analyzed for phenotype (e.g., increased Tscm/Tcm

populations), function (e.g., improved cytotoxicity in co-culture assays), and metabolic profile [3] [4].

The diagram below illustrates this experimental workflow and its biological rationale.
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Comparison with Other Inhibitors and Clinical
Alternatives

The table below places Akt inhibitor VIII in context with another well-known research inhibitor and a

clinical-grade alternative.

Feature
Akt Inhibitor VIII (AKTi-
1/2)

MK-2206 Capivasertib

Grade Research-grade [1] [2] Clinical-grade
(investigational) [5]

Clinical-grade
(investigational) [2]
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Feature
Akt Inhibitor VIII (AKTi-
1/2)

MK-2206 Capivasertib

Inhibitor
Type

Allosteric [1] [6] Allosteric [6] [5] ATP-competitive [6] [2]

Key
Research
Use

Enhancing CAR T-cell

phenotype/function [3] [4]

Studying AKT pathway

inhibition in cancer models
[5]

Direct cancer therapy;

enhancing CAR T-cells [2]

Clinical
Translation

Not direct; serves as a
preclinical proof-of-

concept [2]

Tested in clinical trials (e.g.,
advanced breast cancer),

with limited single-agent
activity [5]

Used in clinical trials; can
be combined with CAR T-

cells ex vivo or in vivo [2]

Akt inhibitor VIII is a powerful tool for preclinical research to establish the principle that AKT inhibition

can enhance T-cell products [2]. However, it is not suitable for human administration. For clinical

development, researchers must transition to clinical-grade compounds like capivasertib, which has been

shown to mimic the effects of Akt inhibitor VIII on CAR T-cells in preclinical models [2].

Key Insights Summary

Primary Research Application: Akt inhibitor VIII is highly effective in preclinical research for
generating superior CAR T-cell products with enhanced memory phenotypes, polyfunctionality, and

anti-tumor efficacy [3] [4].
Clinical-Grade Status: It is explicitly defined as a research-grade compound and is not used in
clinical trials [1] [2].
Path to Clinical Translation: The promising effects of research-grade Akt inhibitor VIII have guided

the use of clinical-grade AKT inhibitors, such as capivasertib, which can be applied in similar
experimental protocols to develop next-generation cell therapies [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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